Cas no 154717-05-2 (1-Hydroxypyrene b-D-Glucuronide)

• Product Name: 1-Hydroxypyrene b-D-Glucuronide
• CAS No: 154717-05-2
• MF: C₂₂H₁₈O₇
• MW: 394.374126911163
• CID: 106685
• PubChem ID: 59751652
• Update Time: 2025-04-18

1-Hydroxypyrene b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,1-pyrenyl
• 1-HYDROXYPYRENE-BETA-D-GLUCURONIDE
• 1-Hydroxypyrene β-D-Glucuronide
• 1-HYDROXYPYRENE-B-D-GLUCURONIDE
• 1-HYDROXYPYRENE-β-D-GLUCURONIDE
• 1-Pyrenyl
• (1-Pyrenyl)-β-D-glucuronide
• 1-Hydroxypyrene -D-Glucuronide
• 1-Pyrenyl -D-Glucopyranosiduronic Acid
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-pyren-1-yloxyoxane-2-carboxylic acid
• 1-Hydroxypyrene Glucuronide
• W-201395
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(pyren-1-yloxy)tetrahydro-2H-pyran-2-carboxylic acid
• 1-Hydroxypyrene beta-D-Glucuronide
• 1-Hydroxypyrene b-D-Glucuronide (1.0 mg/mL in Methanol)
• 154717-05-2
• SCHEMBL13865423
• DTXSID40912310
• CHEBI:169739
• 1-Hydroxypyrene ?-D-Glucuronide
• W-201394
• 1-Hydroxypyrene b-D-glucuronide
• 1-Hydroxypyrene I(2)-D-Glucuronide
• 1-Hydroxy-pyrene-glucuronide
• 1-Hydroxypyrene b-D-Glucuronide

• Inchi： 1S/C22H18O7/c23-17-18(24)20(21(26)27)29-22(19(17)25)28-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17-20,22-25H,(H,26,27)/t17-,18-,19+,20-,22+/m0/s1
• InChI Key： BUCREAQPYGLZLI-SXFAUFNYSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)O)O)O

Computed Properties

• Exact Mass: 394.10500
• Monoisotopic Mass: 394.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 3.1

Experimental Properties

• Melting Point: 188°C (dec.)
• Refractive Index: 1.846
• Stability/Shelf Life: May be Light Sensitive
• PSA: 116.45000
• LogP: 1.85500

1-Hydroxypyrene b-D-Glucuronide Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes